Cas no 723733-72-0 (ethyl (2S)-2-amino-4-cyclohexylbutanoate)

• Product Name: ethyl (2S)-2-amino-4-cyclohexylbutanoate
• CAS No: 723733-72-0
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• MDL: MFCD29918173
• CID: 4716396
• PubChem ID: 11459348
• Update Time: 2025-05-20

ethyl (2S)-2-amino-4-cyclohexylbutanoate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanebutanoic acid, alpha amino- ethyl ester
• ethyl 2-amino-4-cyclohexylbutanoate
• ethyl (2S)-2-amino-4-cyclohexylbutanoate

• MDL： MFCD29918173
• Inchi： 1S/C12H23NO2/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h10-11H,2-9,13H2,1H3
• InChI Key： PSCLUEJVKGLUSF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CCC1CCCCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Topological Polar Surface Area: 52.3

Additional information on ethyl (2S)-2-amino-4-cyclohexylbutanoate

Ethyl (2S)-2-Amino-4-Cyclohexylbutanoate: A Comprehensive Overview

Ethyl (2S)-2-amino-4-cyclohexylbutanoate, with the CAS number 723733-72-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The (2S) configuration at the amino group suggests a specific stereochemistry that may play a crucial role in its biological activity. Recent studies have highlighted its potential as a precursor for bioactive molecules, making it a valuable compound for further exploration.

The synthesis of ethyl (2S)-2-amino-4-cyclohexylbutanoate involves a multi-step process that combines principles of stereochemistry and organic synthesis. Researchers have employed various methodologies, including asymmetric catalysis and enantioselective reactions, to achieve the desired stereochemical outcome. The use of chiral auxiliaries and transition metal catalysts has been particularly effective in controlling the stereochemistry during the synthesis. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications.

Recent studies have focused on the biological activity of ethyl (2S)-2-amino-4-cyclohexylbutanoate, particularly its potential as a building block for peptide synthesis. The compound's structure, featuring an amino group and a cyclohexyl moiety, makes it an ideal candidate for constructing complex peptide frameworks. Experimental data from in vitro assays have demonstrated its ability to participate in peptide bond formation under mild conditions, suggesting its utility in drug discovery programs targeting neurodegenerative diseases and cancer.

The cyclohexyl group in ethyl (2S)-2-amino-4-cyclohexylbutanoate contributes significantly to the compound's pharmacokinetic properties. Studies have shown that this group enhances membrane permeability, potentially improving bioavailability when used as a component in drug delivery systems. Furthermore, the ethyl ester group facilitates solubility in organic solvents, making it easier to handle during synthetic procedures.

From an industrial perspective, ethyl (2S)-2-amino-4-cyclohexylbutanoate holds promise as an intermediate in the production of biologically active compounds. Its compatibility with various coupling reagents and its stability under reaction conditions make it a versatile building block. Recent advancements in continuous-flow chemistry have further streamlined its synthesis, reducing production costs and increasing scalability.

In conclusion, ethyl (2S)-2-amino-4-cyclohexylbutanoate represents a valuable compound with diverse applications in organic synthesis and pharmacology. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to the field of medicinal chemistry.